Cas no 67173-18-6 (3-(1-Hydroxyethyl)benzophenone)
67173-18-6 structure
Product Name:3-(1-Hydroxyethyl)benzophenone
CAS No:67173-18-6
MF:C15H14O2
MW:226.270464420319
CID:395237
PubChem ID:13102751
Update Time:2025-04-19
3-(1-Hydroxyethyl)benzophenone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [3-(1-hydroxyethyl)phenyl]phenyl-
- 3-(1-Hydroxyethyl)benzophenone
- alpha-(3-Benzoylphenyl)ethyl alcohol
- AKOS028113809
- VIGLCJZNAGRKFZ-UHFFFAOYSA-N
- SCHEMBL4669024
- DTXSID40518230
- 67173-18-6
- 1-(3-benzoylphenyl)ethan-1-ol
- FT-0669601
- [3-(1-hydroxyethyl)phenyl]-phenylmethanone
- 3-(1-hydroxvethyl)benzophenone
- [3-(1-Hydroxyethyl)phenyl](phenyl)methanone
- [3-(1-Hydroxyethyl)phenyl]phenylmethanone
-
- Inchi: 1S/C15H14O2/c1-11(16)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11,16H,1H3
- InChI Key: VIGLCJZNAGRKFZ-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.27 g/l) (25 º C),
- PSA: 37.3
3-(1-Hydroxyethyl)benzophenone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
3-(1-Hydroxyethyl)benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H941995-10mg |
3-(1-Hydroxyethyl)benzophenone |
67173-18-6 | 10mg |
$ 234.00 | 2023-09-07 | ||
| TRC | H941995-100mg |
3-(1-Hydroxyethyl)benzophenone |
67173-18-6 | 100mg |
$ 1777.00 | 2023-09-07 | ||
| A2B Chem LLC | AC67524-1mg |
Methanone, [3-(1-hydroxyethyl)phenyl]phenyl- |
67173-18-6 | 1mg |
$238.00 | 2024-04-19 | ||
| A2B Chem LLC | AC67524-2mg |
Methanone, [3-(1-hydroxyethyl)phenyl]phenyl- |
67173-18-6 | 2mg |
$313.00 | 2024-04-19 | ||
| A2B Chem LLC | AC67524-5mg |
Methanone, [3-(1-hydroxyethyl)phenyl]phenyl- |
67173-18-6 | 5mg |
$525.00 | 2024-04-19 | ||
| A2B Chem LLC | AC67524-10mg |
Methanone, [3-(1-hydroxyethyl)phenyl]phenyl- |
67173-18-6 | 10mg |
$763.00 | 2024-04-19 | ||
| A2B Chem LLC | AC67524-25mg |
Methanone, [3-(1-hydroxyethyl)phenyl]phenyl- |
67173-18-6 | 25mg |
$1413.00 | 2024-04-19 |
3-(1-Hydroxyethyl)benzophenone Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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